Cas no 1401425-41-9 ([2-(1,3-Benzothiazol-2-yl)-2-methylpropyl]-amine dihydrochloride)

• Product Name: [2-(1,3-Benzothiazol-2-yl)-2-methylpropyl]-amine dihydrochloride
• CAS No: 1401425-41-9
• MF: C₁₁H₁₆Cl₂N₂S
• MW: 279.229139328003
• MDL: MFCD22123362
• CID: 4698598
• Update Time: 2025-07-20

[2-(1,3-Benzothiazol-2-yl)-2-methylpropyl]-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(1,3-Benzothiazol-2-yl)-2-methylpropyl]-amine dihydrochloride
• [2-(1,3-benzothiazol-2-yl)-2-methylpropyl]amine dihydrochloride

• MDL： MFCD22123362
• Inchi： 1S/C11H14N2S.2ClH/c1-11(2,7-12)10-13-8-5-3-4-6-9(8)14-10;;/h3-6H,7,12H2,1-2H3;2*1H
• InChI Key： DWCARJPROZQGLL-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C2C=CC=CC=2N=C1C(C)(C)CN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 206
• Topological Polar Surface Area: 67.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on [2-(1,3-Benzothiazol-2-yl)-2-methylpropyl]-amine dihydrochloride

Recent Advances in the Study of [2-(1,3-Benzothiazol-2-yl)-2-methylpropyl]-amine dihydrochloride (CAS: 1401425-41-9)

In recent years, the compound [2-(1,3-Benzothiazol-2-yl)-2-methylpropyl]-amine dihydrochloride (CAS: 1401425-41-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzothiazole core and amine functionality, has shown promising potential in various therapeutic applications, including neurodegenerative diseases, cancer, and infectious diseases. The following sections provide a comprehensive overview of the latest research findings, methodologies, and implications associated with this compound.

The primary focus of recent studies has been on elucidating the pharmacological properties and mechanisms of action of [2-(1,3-Benzothiazol-2-yl)-2-methylpropyl]-amine dihydrochloride. Researchers have employed advanced techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and molecular docking simulations to characterize its structural and functional attributes. These studies have revealed that the compound exhibits high affinity for specific protein targets, including enzymes and receptors implicated in disease pathways.

One of the most notable findings is the compound's potential as a modulator of amyloid-beta aggregation, a key pathological feature of Alzheimer's disease. In vitro and in vivo studies have demonstrated that [2-(1,3-Benzothiazol-2-yl)-2-methylpropyl]-amine dihydrochloride can effectively inhibit the formation of toxic amyloid-beta oligomers, thereby reducing neuronal damage. This discovery has opened new avenues for the development of novel therapeutics targeting neurodegenerative disorders.

In the context of oncology, recent research has highlighted the compound's ability to induce apoptosis in cancer cells through the activation of intrinsic apoptotic pathways. Preclinical studies using cell lines and animal models have shown that [2-(1,3-Benzothiazol-2-yl)-2-methylpropyl]-amine dihydrochloride can selectively target cancer cells while sparing normal cells, suggesting a favorable safety profile. Additionally, synergistic effects have been observed when the compound is used in combination with existing chemotherapeutic agents, enhancing their efficacy.

Another area of interest is the compound's antimicrobial properties. Studies have reported that [2-(1,3-Benzothiazol-2-yl)-2-methylpropyl]-amine dihydrochloride exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as fungal pathogens. Mechanistic investigations suggest that the compound disrupts microbial cell membranes and interferes with essential metabolic processes, making it a promising candidate for the development of new antimicrobial agents.

Despite these promising findings, challenges remain in the clinical translation of [2-(1,3-Benzothiazol-2-yl)-2-methylpropyl]-amine dihydrochloride. Issues such as bioavailability, pharmacokinetics, and potential off-target effects need to be addressed through further research. Ongoing studies are exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's therapeutic index.

In conclusion, [2-(1,3-Benzothiazol-2-yl)-2-methylpropyl]-amine dihydrochloride (CAS: 1401425-41-9) represents a versatile and promising molecule with diverse therapeutic applications. Continued research efforts are essential to fully unlock its potential and translate preclinical findings into clinical benefits. The integration of multidisciplinary approaches, including structural biology, medicinal chemistry, and pharmacology, will be crucial in advancing our understanding of this compound and its role in modern medicine.